Cas no 13331-21-0 (2-Pentylbenzene-1,3-diol)

2-Pentylbenzene-1,3-diol structure
2-Pentylbenzene-1,3-diol structure
Product name:2-Pentylbenzene-1,3-diol
CAS No:13331-21-0
MF:C11H16O2
MW:180.243543624878
CID:2770695
PubChem ID:15007741

2-Pentylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • DTXCID60517664
    • 2-Pentylresorcinol
    • DTXSID20566890
    • SCHEMBL70007
    • 13331-21-0
    • 2-PENTYLBENZENE-1,3-DIOL
    • 2-Pentylbenzene-1,3-diol
    • Inchi: InChI=1S/C11H16O2/c1-2-3-4-6-9-10(12)7-5-8-11(9)13/h5,7-8,12-13H,2-4,6H2,1H3
    • InChI Key: NNMJZXNLJQLBPC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.5Ų

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